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Compound of Interest

Compound Name: 1,2-Bis(4-methoxyphenyl)ethyne

Cat. No.: B1268520

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercially available suppliers of
1,2-Bis(4-methoxyphenyl)ethyne (also known as 4,4'-Dimethoxytolane), its synthesis,
purification, and its role as a potential anticancer agent through the modulation of the PI3K/Akt
signaling pathway.

Commercially Available Suppliers

A variety of chemical suppliers offer 1,2-Bis(4-methoxyphenyl)ethyne, with varying purity
levels, quantities, and price points. The following table summarizes the offerings from several
key suppliers to aid in procurement for research and development purposes.
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. . Available .
Supplier CAS Number Purity . Price (USD)
Quantities
$58 (250 mg),
ChemScene 2132-62-9 >98% 250mg, 1g
$147 (1 g)[1]
Sigma-Aldrich 2132-62-9 98% - Inquiry required
Aladdin Scientific  2132-62-9 min 97% 100 mg $49.99 (100 mg)
€12 (59g), €17
5g, 10g, 25g, 10g), €36 (259),
Fluorochem 1226-42-2 95% 9. 259, 259 (109) (230)
100g, 500¢g €98 (100g), €394
(5009)[2]
Inquiry
Vulcanchem 2132-62-9 )
required[3]

Experimental Protocols
Synthesis of 1,2-Bis(4-methoxyphenyl)ethyne via
Tandem Sonogashira Coupling

This protocol describes an efficient one-pot synthesis of symmetrical diarylalkynes like 1,2-
Bis(4-methoxyphenyl)ethyne.[3]

Materials:

Propiolic acid

4-iodoanisole

Palladium(ll) chloride (PdCI2) (2 mol%)

Xphos (4 mol%)

1,8-Diazabicyclo[5.4.0]Jundec-7-ene (DBU) (2 equivalents)

Dimethyl sulfoxide (DMSO)
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Procedure:

o To a flame-dried flask under an inert atmosphere, add propiolic acid, 4-iodoanisole, PdClz,
Xphos, and DBU.

» Add DMSO as the solvent.

e Heat the reaction mixture to 120°C.

« Stir the reaction for 24 hours.

» After completion, cool the reaction mixture to room temperature.

e Proceed with aqueous workup and extraction with a suitable organic solvent (e.g., ethyl
acetate).

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude product.

Purification by Column Chromatography

This protocol outlines the purification of the crude 1,2-Bis(4-methoxyphenyl)ethyne.

Materials:

Crude 1,2-Bis(4-methoxyphenyl)ethyne
 Silica gel (60-120 mesh)

e Hexanes

o Ethyl acetate

e Glass column

o Cotton or glass wool

e Sand
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Procedure:

e Prepare the Column:

[¢]

Securely plug the bottom of a glass column with cotton or glass wool.

[¢]

Add a small layer of sand over the plug.

[e]

Prepare a slurry of silica gel in a non-polar solvent (e.g., hexanes).

o

Pour the slurry into the column and allow it to pack evenly, tapping the column gently to
remove air bubbles.

o

Add a layer of sand on top of the silica gel bed.

e Load the Sample:

o Dissolve the crude product in a minimal amount of a suitable solvent (e.g.,
dichloromethane or the eluent).

o Carefully load the sample onto the top of the silica gel.

e Elution:

o Begin eluting the column with a non-polar solvent system (e.g., a mixture of hexanes and
ethyl acetate, starting with a low polarity).

o Gradually increase the polarity of the eluent to facilitate the separation of the desired
compound from impurities.

e Fraction Collection and Analysis:

o Collect the eluate in fractions.

o Monitor the fractions by thin-layer chromatography (TLC) to identify those containing the
pure product.
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o Combine the pure fractions and evaporate the solvent under reduced pressure to obtain
the purified 1,2-Bis(4-methoxyphenyl)ethyne as a light yellow solid.[3]

Cell Viability (MTT) Assay

This protocol is for assessing the cytotoxic effects of 1,2-Bis(4-methoxyphenyl)ethyne on
cancer cell lines.

Materials:

e Cancer cell line of interest (e.g., breast or lung cancer cells)

o Complete cell culture medium

o 96-well plates

e 1,2-Bis(4-methoxyphenyl)ethyne stock solution (dissolved in DMSO)

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

e Solubilization solution (e.g., DMSO or a solution of SDS in HCI)
e Microplate reader

Procedure:

o Cell Seeding:

o Seed the cells in a 96-well plate at a predetermined optimal density and allow them to
adhere overnight.

e Compound Treatment:
o Prepare serial dilutions of 1,2-Bis(4-methoxyphenyl)ethyne in cell culture medium.

o Remove the old medium from the cells and add the medium containing different
concentrations of the compound. Include a vehicle control (DMSO) and a no-treatment
control.
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o Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

o MTT Addition and Incubation:
o After the incubation period, add 10 pL of MTT solution to each well.[4]
o Incubate the plate for 2-4 hours at 37°C until a purple formazan precipitate is visible.[5]
e Solubilization and Absorbance Reading:
o Add 100 pL of the solubilization solution to each well to dissolve the formazan crystals.[5]
o Gently mix the contents of the wells.
o Measure the absorbance at a wavelength of 570 nm using a microplate reader.[5]
o Data Analysis:

o Calculate the percentage of cell viability for each concentration compared to the vehicle
control.

Signaling Pathway and Experimental Workflow
PI3K/Akt Sighaling Pathway Inhibition

1,2-Bis(4-methoxyphenyl)ethyne has been suggested to exert its anticancer effects by
modulating the PI3K/Akt signaling pathway, which is crucial for cell survival and proliferation.[6]
[71[8][9] Inhibition of this pathway can lead to decreased cell viability and the induction of
apoptosis in cancer cells.
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Caption: PI3K/Akt signaling pathway and the inhibitory effect of 1,2-Bis(4-
methoxyphenyl)ethyne.

Experimental Workflow for Evaluating Anticancer
Activity

The following diagram illustrates a typical workflow for investigating the anticancer properties of
1,2-Bis(4-methoxyphenyl)ethyne.
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Caption: Experimental workflow for assessing the anticancer activity of 1,2-Bis(4-
methoxyphenyl)ethyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Availability and Technical Guide for 1,2-
Bis(4-methoxyphenyl)ethyne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268520#commercially-available-1-2-bis-4-
methoxyphenyl-ethyne-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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